Cas no 2648912-06-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methoxy-5-oxopentanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methoxy-5-oxopentanoic acid
• CAS No: 2648912-06-3
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6241040
• PubChem ID: 165833455
• Update Time: 2025-05-19

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methoxy-5-oxopentanoic acid
• EN300-1517024
• 2648912-06-3
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-5-methoxy-5-oxopentanoic acid

• Inchi： 1S/C25H28N2O7/c1-15(23(29)27-21(24(30)31)11-12-22(28)33-2)13-26-25(32)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,32)(H,27,29)(H,30,31)/t15?,21-/m0/s1
• InChI Key： OOKHUNHPULCRHU-FXMQYSIJSA-N
• SMILES： O(C(NCC(C)C(N[C@H](C(=O)O)CCC(=O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 131Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methoxy-5-oxopentanoic acid

Comprehensive Guide to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methoxy-5-oxopentanoic acid (CAS No. 2648912-06-3)

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methoxy-5-oxopentanoic acid (CAS No. 2648912-06-3) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This article provides an in-depth analysis of its chemical properties, applications, and market relevance, addressing common queries from researchers and industry professionals.

Chemical Structure and Properties: The molecule features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, a methylpropanamido side chain, and a methoxy-5-oxopentanoic acid moiety. Its chiral (2S) configuration is critical for stereoselective reactions in peptide coupling. The compound’s molecular weight, solubility in organic solvents (e.g., DMF, DMSO), and stability under inert conditions make it ideal for solid-phase peptide synthesis (SPPS).

Applications in Peptide Synthesis: As a building block for modified peptides, this derivative is pivotal in developing therapeutics targeting GPCRs, enzymes, and biomarkers. Recent studies highlight its role in creating peptide-based drug candidates for metabolic disorders and oncology—addressing trending searches like “peptide drugs for diabetes” and “anticancer peptide design.”

Market Trends and Research Hotspots: With the global peptide therapeutics market projected to exceed $50 billion by 2026, demand for high-purity Fmoc-amino acids like CAS 2648912-06-3 is surging. Researchers frequently inquire about “cost-effective peptide synthesis” and “scalable Fmoc deprotection,” underscoring the need for optimized protocols.

Quality and Handling: The compound requires storage at -20°C under argon to prevent degradation. Analytical methods such as HPLC and LC-MS ensure purity (>98%), a key concern for buyers searching “HPLC validation for amino acids.”

Regulatory and Safety Notes: While not classified as hazardous, standard lab precautions (gloves, ventilation) apply. Its non-toxic profile aligns with queries like “green chemistry in peptide synthesis,” a growing focus area.

Future Directions: Innovations in continuous-flow peptide synthesis and bioconjugation techniques are expanding applications of CAS 2648912-06-3, particularly in ADC (antibody-drug conjugate) development—addressing popular searches on “next-gen bioconjugation tools.”